Cas no 287980-84-1 (BIRG 616 BS)

• Product Name: BIRG 616 BS
• CAS No: 287980-84-1
• MF: C₁₂H₁₀N₄O
• MW: 226.234001636505
• CID: 833784
• PubChem ID: 22399003
• Update Time: 2025-07-15

BIRG 616 BS Chemical and Physical Properties

Names and Identifiers

• Nevirapine Related Compound B
• 4-methyl-5,11-dihydrodipyrido[3,2-[1,4]diazepin-6-one
• BIRG 616 BS
• 5,11-Dihydro-4-Methyl-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• 5,11-DIHYDRO-4-METHYL- 6H-DIPYRIDO[3,2-b:2’,3’-e][1,4] DIAZEPIN-6-ONE
• 5,11-Dihydro-4-methyl-6H-dipyrido[3,2-b:2′,3′-e][1,4]diazepin-6-one
• Nevirapine Anhydrous Imp. B (EP): 4-Methyl-5,11-dihydro-6H-d
• RKCRKBSFEVQVSX-UHFFFAOYSA-N
• NEVIRAPINE ANHYDROUS IMPURITY B [WHO-IP]
• 4-Methyl-5,11-dihydro-6H-dipyrido[3,2-b:2',3'-e][1,4]diazepin-6-one
• UNII-MCP19Y3O9V
• Nevirapine, anhydrous specified impurity B [EP]
• 287980-84-1
• NEVIRAPINE HEMIHYDRATE IMPURITY B [WHO-IP]
• 5,11-Dihydro-4-Methyl-6H-dipyrido[3,2-b
• BB178056
• CHEMBL508752
• NS00133276
• 6H-Dipyrido(3,2-b:2',3'-E)(1,4)diazepin-6-one, 5,11-dihydro-4-methyl-
• SCHEMBL9010267
• NEVIRAPINE IMPURITY B [EP IMPURITY]
• 11-Descyclopropyl nevirapine
• Q27283895
• Nevirapine hemihydrate specified impurity B [EP]
• BIRG-616 BS
• 5,11-Dihydro-4-methyl-6H-dipyrido(3,2-b:2',3'-E)(1,4)diazepin-6-one
• MCP19Y3O9V
• 7-methyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3,5,7,12,14-hexaen-10-one
• NEVIRAPINE HEMIHYDRATE IMPURITY B [EP IMPURITY]

• Inchi： 1S/C12H10N4O/c1-7-4-6-14-11-9(7)15-12(17)8-3-2-5-13-10(8)16-11/h2-6H,1H3,(H,15,17)(H,13,14,16)
• InChI Key： RKCRKBSFEVQVSX-UHFFFAOYSA-N
• SMILES： O=C1C2=CC=CN=C2NC2=C(C(C)=CC=N2)N1

Computed Properties

• Exact Mass: 226.08546096g/mol
• Monoisotopic Mass: 226.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.292±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (2.3 g/l) (25 º C),

BIRG 616 BS Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridodiazepines Pyridodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridodiazepines

Additional information on BIRG 616 BS

Comprehensive Overview of BIRG 616 BS (CAS No. 287980-84-1): Properties, Applications, and Industry Insights

BIRG 616 BS (CAS No. 287980-84-1) is a specialized chemical compound gaining significant attention in pharmaceutical and biochemical research due to its unique molecular structure and potential therapeutic applications. As a high-purity intermediate, it plays a critical role in the synthesis of advanced drug formulations, particularly in targeting specific enzymatic pathways. Researchers are increasingly exploring its efficacy in modulating cellular responses, making it a subject of interest for drug discovery and precision medicine initiatives.

The compound's molecular stability and bioavailability have positioned BIRG 616 BS as a candidate for addressing unmet medical needs in chronic diseases. Recent studies highlight its potential in inflammatory response regulation and metabolic pathway optimization, aligning with current trends in personalized healthcare. Its low toxicity profile and compatibility with biocompatible carriers further enhance its appeal for next-generation therapeutics.

From an industrial perspective, BIRG 616 BS is manufactured under stringent Good Manufacturing Practice (GMP) conditions to ensure consistency and purity. Analytical techniques such as HPLC and mass spectrometry are employed for quality verification, meeting the demands of regulatory bodies like the FDA and EMA. This rigorous standardization supports its integration into clinical trial materials and biopharmaceutical production pipelines.

Emerging applications of BIRG 616 BS extend to nutraceutical formulations and cosmeceutical innovations, where its antioxidant properties are being investigated for anti-aging and skin-barrier enhancement products. The compound's adaptability to nanotechnology-based delivery systems also opens avenues for targeted therapy development, resonating with the growing demand for sustainable healthcare solutions.

Environmental considerations are integral to the compound's lifecycle. BIRG 616 BS demonstrates favorable biodegradability metrics in ecotoxicological assessments, addressing concerns about pharmaceutical pollution—a key focus area in the green chemistry movement. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly SDG 3 (Good Health) and SDG 12 (Responsible Consumption).

Market analysts project growth for BIRG 616 BS due to rising R&D investments in rare disease therapeutics and immunomodulators. Patent landscapes indicate expanding intellectual property protections, suggesting long-term commercial viability. For researchers sourcing this compound, verifying supply chain transparency and material traceability remains essential to ensure experimental reproducibility.

Future research directions for BIRG 616 BS may explore its synergies with AI-driven drug design platforms and 3D bioprinting technologies. These intersections with cutting-edge methodologies could unlock novel administration routes or combinatorial therapies, further solidifying its position in translational medicine pipelines worldwide.